Deoxyprednisolone-16-ene
Deoxyprednisolone-16-ene
Brand Name:
Vulcanchem
CAS No.:
3103-17-1
VCID:
VC20880934
InChI:
InChI=1S/C21H26O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h6-9,14-15,17,19,22,24H,3-5,10-11H2,1-2H3/t14-,15-,17-,19+,20-,21-/m0/s1
SMILES:
CC12CC(C3C(C1CC=C2C(=O)CO)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C21H26O4
Molecular Weight:
342.4 g/mol
Deoxyprednisolone-16-ene
CAS No.: 3103-17-1
Cat. No.: VC20880934
Molecular Formula: C21H26O4
Molecular Weight: 342.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3103-17-1 |
|---|---|
| Molecular Formula | C21H26O4 |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | (8S,9S,10R,11S,13S,14S)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H26O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h6-9,14-15,17,19,22,24H,3-5,10-11H2,1-2H3/t14-,15-,17-,19+,20-,21-/m0/s1 |
| Standard InChI Key | AXIAZKUMDZKRSI-SCVOTXIRSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC=C2C(=O)CO)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CC=C2C(=O)CO)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CC=C2C(=O)CO)CCC4=CC(=O)C=CC34C)O |
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